Cas no 865233-34-7 (3-(4-Hydroxyphenyl)hex-4-ynoic acid)
3-(4-Hydroxyphenyl)hex-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- (+/-)-3-(4-hydroxy-phenyl)-hex-4-ynoic acid
- 3-(4-Hydroxyphenyl)hex-4-ynoic acid
- 3-(4-Hydroxyphenyl)hex-4-ynoicacid
- Benzenepropanoic acid, 4-hydroxy-beta-1-propyn-1-yl-
- QFYGPUAIMQUIOO-UHFFFAOYSA-N
- 3-(4-Hydroxyphenyl)-4-hexynoic acid
- 3-(4-hydroxyphenyl)-hex-4-ynoic acid
- 3-(4-hydroxyphenyl)-hex-4-inoic acid
- 4-Hydroxy-β-1-propyn-1-ylbenzenepropanoic acid (ACI)
- Benzenepropanoic acid, 4-hydroxy-β-1-propynyl- (9CI)
- W17587
- MFCD23106483
- (R)-3-(4-Hydroxyphenyl)-4-hexynoic Acid
- AS-61925
- AKOS030528134
- SB10928
- XVB73237
- (S)-3-(4-Hydroxyphenyl)-4-hexynoic Acid
- DB-179017
- MFCD21605732
- CS-0059917
- SY024583
- EN300-9430350
- (3S)-3-(4-hydroxyphenyl)hex-4-ynoic acid
- MFCD30489239
- SCHEMBL435278
- PB39655
- SY025701
- SY343762
- 865233-34-7
-
- MDL: MFCD21605732
- Inchi: 1S/C12H12O3/c1-2-3-10(8-12(14)15)9-4-6-11(13)7-5-9/h4-7,10,13H,8H2,1H3,(H,14,15)
- InChI Key: QFYGPUAIMQUIOO-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C(C#CC)CC(=O)O
Computed Properties
- Exact Mass: 204.078644241g/mol
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 1.9
3-(4-Hydroxyphenyl)hex-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE338-50mg |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 97% | 50mg |
193.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE338-200mg |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 97% | 200mg |
486.0CNY | 2021-07-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD632727-100mg |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 97% | 100mg |
¥127.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD632727-250mg |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 97% | 250mg |
¥195.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD632727-1g |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 97% | 1g |
¥578.0 | 2024-04-18 | |
| Apollo Scientific | OR321477-1g |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 97% | 1g |
£125.00 | 2025-02-19 | |
| Apollo Scientific | OR321477-5g |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 97% | 5g |
£1200.00 | 2023-09-02 | |
| eNovation Chemicals LLC | D771677-1g |
3-(4-hydroxyphenyl)hex-4-ynoicacid |
865233-34-7 | 95% | 1g |
$130 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1216766-5g |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 95% | 5g |
$850 | 2024-06-03 | |
| ChemScence | CS-0059917-100mg |
3-(4-Hydroxyphenyl)hex-4-ynoic acid |
865233-34-7 | 99.79% | 100mg |
$48.0 | 2022-04-26 |
3-(4-Hydroxyphenyl)hex-4-ynoic acid Production Method
Production Method 1
Production Method 2
1.2 Reagents: Ammonium chloride Solvents: Hexane , Water ; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
1.4 Solvents: Ethyl ketone , Water ; rt → reflux; 48 h, reflux; cooled
1.5 Reagents: Potassium hydroxide Solvents: Water ; pH 9, rt
1.6 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
Production Method 3
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt
2.1 Reagents: Water Solvents: Dimethylformamide ; 3 h, 100 °C
Production Method 4
2.1 Solvents: Tetrahydrofuran ; heated; 15 min, rt; 15 min, rt
2.2 Reagents: Ammonium chloride Solvents: Hexane , Water ; rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
2.4 Solvents: Ethyl ketone , Water ; rt → reflux; 48 h, reflux; cooled
2.5 Reagents: Potassium hydroxide Solvents: Water ; pH 9, rt
2.6 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
Production Method 5
2.1 Solvents: Tetrahydrofuran ; rt; 8 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt
3.1 Reagents: Water Solvents: Dimethylformamide ; 3 h, 100 °C
3-(4-Hydroxyphenyl)hex-4-ynoic acid Raw materials
- 2,2-dimethyl-1,3-dioxane-4,6-dione
- (+/-)-5-[1-(4-hydroxy-phenyl)-but-2-ynyl]-2,2-dimethyl-[1,3]dioxane-4,6-dione
- 1-Propynylmagnesium bromide
- Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester
- 4-Hydroxybenzaldehyde
3-(4-Hydroxyphenyl)hex-4-ynoic acid Preparation Products
3-(4-Hydroxyphenyl)hex-4-ynoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3-(4-Hydroxyphenyl)hex-4-ynoic acid
3-(4-Hydroxyphenyl)hex-4-ynoic Acid: A Comprehensive Overview
3-(4-Hydroxyphenyl)hex-4-ynoic acid (CAS No. 865233-34-7) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive structure, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a valuable intermediate in synthetic chemistry.
The chemical structure of 3-(4-Hydroxyphenyl)hex-4-ynoic acid is composed of a hexynoic acid moiety linked to a 4-hydroxyphenyl group. This combination imparts unique properties that make it an attractive candidate for a wide range of scientific investigations. The presence of the hydroxyl group on the phenyl ring and the terminal alkyne functionality provides multiple reactive sites, enabling diverse chemical transformations and functionalization.
Recent studies have highlighted the importance of 3-(4-Hydroxyphenyl)hex-4-ynoic acid in the context of drug discovery and development. One notable area of research involves its potential as a lead compound for the treatment of neurodegenerative diseases. The hydroxyl group on the phenyl ring can interact with specific protein targets, potentially modulating their activity and function. This property has been explored in preclinical studies, where 3-(4-Hydroxyphenyl)hex-4-ynoic acid has demonstrated neuroprotective effects by reducing oxidative stress and inflammation.
In addition to its therapeutic potential, 3-(4-Hydroxyphenyl)hex-4-ynoic acid has been utilized as a versatile building block in organic synthesis. Its alkyne functionality can undergo various reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a key reaction in click chemistry. This reaction allows for the facile introduction of azide functionalities, enabling the synthesis of complex molecules with high efficiency and selectivity.
The synthesis of 3-(4-Hydroxyphenyl)hex-4-ynoic acid has been optimized through several methodologies, including palladium-catalyzed cross-coupling reactions and Sonogashira coupling. These synthetic routes have been refined to achieve high yields and purity, making the compound readily available for both academic and industrial applications. The ability to synthesize this compound efficiently is crucial for its widespread use in research and development.
In the realm of medicinal chemistry, 3-(4-Hydroxyphenyl)hex-4-ynoic acid has been investigated for its potential as a scaffold for drug design. Its structural features allow for the introduction of various functional groups that can enhance its pharmacological properties. For instance, modifications at the hydroxyl group or the alkyne moiety can improve solubility, bioavailability, and target specificity. These modifications have been explored in structure-activity relationship (SAR) studies to identify more potent and selective analogs.
Clinical trials involving compounds derived from 3-(4-Hydroxyphenyl)hex-4-ynoic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes, with some compounds demonstrating significant therapeutic benefits without major side effects. These findings underscore the potential of 3-(4-Hydroxyphenyl)hex-4-ynoic acid-based drugs to address unmet medical needs.
Beyond its direct applications in medicine, 3-(4-Hydroxyphenyl)hex-4-ynoic acid has also found utility in materials science and nanotechnology. Its ability to form stable conjugates with other molecules makes it an ideal candidate for the development of functional materials with tailored properties. For example, it can be used to create self-assembled monolayers (SAMs) on surfaces, which have applications in sensor technology and catalysis.
In conclusion, 3-(4-Hydroxyphenyl)hex-4-ynoic acid (CAS No. 865233-34-7) is a multifaceted compound with a wide range of applications in both fundamental research and practical applications. Its unique chemical structure provides a platform for innovative research in medicinal chemistry, organic synthesis, and materials science. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.
865233-34-7 (3-(4-Hydroxyphenyl)hex-4-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)